Journal Name:Journal of Physics: Energy
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IF:0
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Journal of Physics: Energy ( IF 0 ) Pub Date: 2023-07-03 , DOI:
10.1142/s0218127423501018
For the generalized Serre–Green–Naghdi system with weak Coriolis effect and surface tension, by using the dynamical system methods and singular traveling wave theory developed by Li and Chen [2007] to its associate traveling wave system, under different parameter conditions, all possible bounded solutions (solitary wave solutions, periodic wave solutions, peakons, periodic peakons as well as compacton solution families) are obtained. Exact explicit parametric representations are given.
Journal of Physics: Energy ( IF 0 ) Pub Date: 2023-06-16 , DOI:
10.1142/s0218127423500888
In two previous papers [Katsanikas & Wiggins, 2021a, 2021b], we developed two methods for the construction of periodic orbit dividing surfaces for Hamiltonian systems with three or more degrees of freedom. We applied the first method (see [Katsanikas & Wiggins, 2021a]) in the case of a quadratic Hamiltonian system in normal form with three degrees of freedom, constructing a geometrical object that is the section of a 4D toroidal structure in the 5D energy surface with the space x=0. We provide a more detailed geometrical description of this object within the family of 4D toratopes. We proved that this object is a dividing surface and it has the no-recrossing property. In this paper, we extend the results for the case of the full 4D toroidal object in the 5D energy surface. Then we compute this toroidal object in the 5D energy surface of a coupled quadratic normal form Hamiltonian system with three degrees of freedom.
Journal of Physics: Energy ( IF 0 ) Pub Date: 2023-07-03 , DOI:
10.1142/s0218127423501006
In this paper, the linearizability of a p:−q resonant differential system is studied. First, we describe a method to compute the necessary conditions for linearizability based on blow-up transformation. Using the method, we compute necessary linearizability conditions for a family of 1:−3 resonant system with quadratic nonlinearities. The sufficiency of the obtained conditions is proven either by the Darboux linearization method or using the recursive procedure after blow-up transformation.
Journal of Physics: Energy ( IF 0 ) Pub Date: 2023-06-16 , DOI:
10.1142/s0218127423500815
Although optimization of a fresh agricultural products supply chain has been widely studied, not much attention was paid to the impact of coevolution on the stability of such a supply chain, especially in the green development of such a supply chain. In this paper, based on the synergy theory and by considering the green development of the supply chain, with logistic model deduction of the trading volume of the supply chain as the system order parameter, system dynamics simulation is performed, showing the influence of the coevolution mechanism of various subsystems and the complex evolution game process on the stability of the supply chain. These results indicate that excessive coevolution among subsystems is not conducive to the supply chain when it enters a stable and orderly state. Only when the coevolution ability is controlled within a certain range can each subsystem achieve maximum profit. At the same time, the simulation results demonstrate the positive impact of coevolution on the stability of the supply chain. Sensitivity analysis shows that environmental factors such as the recycling rate of rotten products and the levels of government regulation and environmental ethics regulation have a positive impact on the stability of the supply chain, for which the larger the climate impact factor is, the less conducive it is to the stability. This research report provides some guidance for the sustainable development of the fresh agricultural products supply chain.
Journal of Physics: Energy ( IF 0 ) Pub Date: 2023-05-24 , DOI:
10.1142/s0218127423500700
The construction of multidimensional discrete hyperchaotic maps with ergodicity and larger Lyapunov exponents is desired in cryptography. Here, we have designed a general nD (n≥2) discrete hyperchaotic map (nD-DHCM) model that can generate any nondegenerate nD chaotic map with Lyapunov exponents of desired size through setting the control matrix. To verify the effectiveness of the nD-DHCM, we have provided two illustrative examples and analyzed their dynamic behavior, and the results demonstrated that their state points have ergodicity within a sufficiently large interval. Furthermore, to address the finite precision effect of the simulation platform, we analyzed the relationship between the size of Lyapunov exponent and the randomness of the corresponding state time sequence of the nD-DHCM. Finally, we designed a keyed parallel hash function based on a 6D-DHCM to evaluate the practicability of the nD-DHCM. Experimental results have demonstrated that nD discrete chaotic maps constructed using nD-DHCM have desirable Lyapunov exponents, and can be applied to practical applications.
Journal of Physics: Energy ( IF 0 ) Pub Date: 2023-05-24 , DOI:
10.1142/s0218127423500682
This paper studies the limit cycle bifurcations of a class of planar cubic isochronous centers. For different values of two key parameters, we give an estimate of the maximum number of limit cycles bifurcating from the period annulus of the unperturbed systems under arbitrarily small piecewise smooth polynomial perturbation. The main method and technique are based on the first order averaging theory for discontinuous systems and the Argument Principle in complex analysis.
Journal of Physics: Energy ( IF 0 ) Pub Date: 2023-06-16 , DOI:
10.1142/s0218127423500852
We analyze the dynamics of a class of Z4-equivariant Hamiltonian systems of the form ż=(a+b|z|2)zi+z¯3i, where z is complex, the time t is real, while a and b are real parameters. The topological phase portraits with at least one center are given. The finite generators of Abelian integral I(h)=∮Γhg(x,y)dx−f(x,y)dy are obtained, where Γh is a family of closed ovals defined by H(x,y)=−a2y2−a2x2−1+b4x4−1+b4y4−b−32x2y2=h,h∈Σ, Σ is the open interval on which Γh is defined, f(x,y), g(x,y) are real polynomials in x and y with degree n. We give an estimation of the number of isolated zeros of the corresponding Abelian integral by using its algebraic structure. We show that for the given polynomials f(x,y) and g(x,y) in x and y with degree n, the number of the limit cycles of the perturbed Z4-equivariant Hamiltonian system does not exceed 83n−3 (taking into account the multiplicity).
Journal of Physics: Energy ( IF 0 ) Pub Date: 2023-06-16 , DOI:
10.1142/s0218127423500876
In this paper, we study a delayed host-generalist parasitoid diffusion model subject to homogeneous Dirichlet boundary conditions, where generalist parasitoids are introduced to control the invasion of the hosts. We construct an explicit expression of positive steady-state solution using the implicit function theorem and prove its linear stability. Moreover, by applying feedback time delay τ as the bifurcation parameter, spatially inhomogeneous Hopf bifurcation near the positive steady-state solution is proved when τ is varied through a sequence of critical values. This finding implies that feedback time delay can induce spatially inhomogeneous periodic oscillatory patterns. The direction of spatially inhomogeneous Hopf bifurcation is forward when parameter m is sufficiently large. We present numerical simulations and solutions to further illustrate our main theoretical results. Numerical simulations show that the period and amplitude of the inhomogeneous periodic solution increase with increasing feedback time delay. Our theoretical analysis results only hold for parameter k when it is sufficiently close to 1, whereas numerical simulations suggest that spatially inhomogeneous Hopf bifurcation still occurs when k is larger than 1 but not sufficiently close to 1.
Journal of Physics: Energy ( IF 0 ) Pub Date: 2023-04-28 , DOI:
10.1142/s0218127423500529
This paper considers the experimental and numerical study of an electromechanical arm powered by a DC motor and subjected to the action of permanent magnets. The magnetic torques arise from permanent magnets mounted at the free end of the arm and along a circle. The electrical subsystem is powered by two forms of input signal (DC and AC voltage sources). For each case, we determine the condition for complete rotation of the mechanical arm versus the parameters of the system such as the arm length, the number of magnets, and the frequency of the external signal. The nonlinear dynamics of the system is examined by means of time-histories, bifurcation diagrams, Lyapunov exponents and phase portraits. Chaotic and periodic dynamics are detected numerically and confirmed experimentally.
Journal of Physics: Energy ( IF 0 ) Pub Date: 2023-07-03 , DOI:
10.1142/s021812742350089x
This paper proposes a new chaotic system 2D-HLM, which is a combination of Henon map and logistic map. SHA-256 algorithm based on the plaintext image produces the initial value, which enhances the correlation with the plaintext. Therefore, the algorithm avoids the disadvantages of being easily cracked by selected plaintext attacks. The chaotic sequence generated by 2D-HLM is adopted to scramble an image, and the bit plane is extracted and reorganized on the scrambled image. Based on the relationship between two mathematical propositions of the logistic map operations, a novel propositional logic coding algorithm is proposed. The simulation results show that the algorithm has large key space and high key sensitivity, and can resist common attacks such as differential attack.
Supplementary Information
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